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Nintedanib hepatic impairment dose adjustment
Child-Pugh A
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Compound Focus: Nintedanib

CAS No.: 656247-17-5

Cat. No.: S548006

Pharmacokinetic Data and Dose Adjustment Summary

The table below summarizes the key pharmacokinetic changes and corresponding dosing recommendations

for nintedanib based on hepatic function.

. Child-Pugh Recommended Nintedanib

Hepatic Status PK Change vs. Healthy
Class Dose
Healthy N/A Baseline 150 mg twice daily [1]
Mild Impairment A Exposure ~2-fold higher 100 mg twice daily [3] [4] [1]
[2]

Moderate B Exposure ~8-fold higher ~ Not recommended [3] [1]
Impairment [2]
Severe Impairment C Not studied [3] [1] Not recommended [3] [1]

Key Considerations for Clinical Protocols

When designing studies or managing patients on nintedanib, the following points are critical:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s548006?utm_src=pdf-body
https://www.smolecule.com/products/s548006?utm_src=pdf-interest
https://www.smolecule.com/products/s548006?utm_src=pdf-body
https://www.drugs.com/dosage/nintedanib.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5836871/
https://reference.medscape.com/drug/ofev-nintedanib-999973
https://www.ncbi.nlm.nih.gov/books/NBK585049/
https://www.drugs.com/dosage/nintedanib.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5836871/
https://reference.medscape.com/drug/ofev-nintedanib-999973
https://www.drugs.com/dosage/nintedanib.html
https://reference.medscape.com/drug/ofev-nintedanib-999973
https://www.drugs.com/dosage/nintedanib.html
https://reference.medscape.com/drug/ofev-nintedanib-999973
https://www.drugs.com/dosage/nintedanib.html
https://www.smolecule.com/products/s548006?utm_src=pdf-body
https://www.smolecule.com/products/s548006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Liver Enzyme Monitoring: Protocols must include regular liver function tests (LFTs) prior to
initiation, monthly for the first 3 months, and every 3 months thereafter [4] [1]. This is crucial as
elevated liver enzymes are a known adverse effect of nintedanib [5] [6].

¢ Dosing Logic: The dose adjustment for hepatic impairment can be visualized as a standardized

workflow.
(Assess Hepatic Function)

Child-Pugh A Child-Pugh B or C
(Mild Impairment) (Moderate/Severe Impairment)

Dose: 100 mg twice daily Use Not Recommended

Click to download full resolution via product page

¢ Risk Profile: Be aware that certain patient demographics may be at higher risk for hepatotoxicity.
Post-marketing data suggests that patients of Asian origin, females, and those with low body
weight may have an increased susceptibility to nintedanib-induced liver injury [5] [6].

¢ Exclusion Criteria: In line with clinical practice, patients with elevated AST, ALT, or total bilirubin >1.5
x ULN at baseline were typically excluded from major clinical trials of nintedanib [2].

Experimental Protocol for PK Studies

The foundational data for these dosing recommendations comes from a dedicated Phase 1 study [2]. Here is a

summary of the core methodology:

¢ Objective: To investigate the influence of mild (Child-Pugh A) and moderate (Child-Pugh B) hepatic
impairment on the pharmacokinetics (PK), safety, and tolerability of nintedanib.

e Design: A phase 1, open-label, single-dose, parallel-group, matched-group study.

¢ Intervention: A single oral dose of nintedanib 100 mg was administered under fed conditions.

e Subjects: The study included subjects with Child-Pugh A (n=8), Child-Pugh B (n=8), and healthy
matched controls (n=17).

e Primary Endpoints: The primary PK parameters were the maximum plasma concentration (C~max~)
and the area under the plasma concentration-time curve from time zero to infinity (AUC~0-c0~).
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e Key Finding: The study concluded that nintedanib exposure was approximately 2-fold higher in the
Child-Pugh A group and 8-fold higher in the Child-Pugh B group compared to healthy subjects,
supporting the need for dose adjustment in mild impairment and contraindicating use in moderate to
severe impairment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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